Cas no 2034420-38-5 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide
• CAS No: 2034420-38-5
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5552537
• PubChem ID: 91819235
• Update Time: 2025-07-10

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS025328372
• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide
• 2034420-38-5
• F6524-6365
• N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(phenylthio)propanamide
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-phenylsulfanylpropanamide

• Inchi： 1S/C16H16N4O3S/c1-11-9-13(19-22-11)16-18-15(23-20-16)10-17-14(21)7-8-24-12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,17,21)
• InChI Key： FJGGANMLATZLAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCC1=NC(C2C=C(C)ON=2)=NO1)=O

Computed Properties

• Exact Mass: 344.09431156g/mol
• Monoisotopic Mass: 344.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide

Comprehensive Analysis of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide (CAS No. 2034420-38-5)

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide (CAS No. 2034420-38-5) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a 1,2,4-oxadiazole core with a 5-methyl-1,2-oxazole moiety, linked via a methylene bridge to a 3-(phenylsulfanyl)propanamide group. Such a configuration suggests promising bioactivity, particularly in modulating enzymatic pathways or receptor interactions.

The 1,2,4-oxadiazole scaffold is widely recognized for its stability and versatility in drug design, often contributing to enhanced metabolic resistance and binding affinity. Meanwhile, the 5-methyl-1,2-oxazole fragment is known for its role in improving pharmacokinetic properties, such as solubility and bioavailability. The inclusion of a phenylsulfanyl group further diversifies the compound's reactivity, potentially enabling interactions with sulfur-containing biological targets. Researchers are particularly interested in its potential as a small-molecule inhibitor or agonist for specific protein targets, given the growing demand for precision therapeutics.

In recent years, the search for heterocyclic compounds with dual functionality has surged, driven by the need for multifunctional agents in treating complex diseases. N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide aligns with this trend, as its hybrid structure could address multiple pharmacological pathways simultaneously. For instance, its oxadiazole-oxazole framework might exhibit synergistic effects in anti-inflammatory or antimicrobial applications, topics frequently queried in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the compound's preparation likely involves cyclization reactions and amide coupling strategies, which are well-documented for similar structures. Optimizing its yield and purity is critical, especially for scale-up processes in industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its stability and impurity profile, ensuring compliance with regulatory standards for high-purity intermediates.

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's phenylsulfanyl component warrants evaluation for biodegradability and ecotoxicological impact. Sustainable synthesis methods, including green chemistry principles, are increasingly relevant to meet global ESG (Environmental, Social, and Governance) benchmarks—a hot topic in both academic and corporate research.

In conclusion, N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(phenylsulfanyl)propanamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential applications align with current trends in drug discovery and agrochemical innovation, making it a subject of ongoing investigation. Future studies may explore its structure-activity relationships (SAR) or derivatization to enhance its efficacy and selectivity, addressing unmet needs in healthcare and agriculture.